Cas no 68037-98-9 (Dihexadecylamine)

• Product Name: Dihexadecylamine
• CAS No: 68037-98-9
• MF: C₃₂H₆₇N
• MW: 465.881090402603
• CID: 1723788
• PubChem ID: 85571
• Update Time: 2025-10-29

Dihexadecylamine Chemical and Physical Properties

Names and Identifiers

• N-hexadecyl-1-hexadecanamine
• (C14-C18) Dialkylamine
• (C14-C18)Dialkylamine
• (C14-C18) Dialkylamine; (C14-C18)Dialkylamine
• Dihexadecylamine
• 1-Hexadecanamine, N-hexadecyl-
• N-hexadecylhexadecan-1-amine
• NQYKSVOHDVVDOR-UHFFFAOYSA-N
• 05Y5G77L4R
• 1-Hexadecanamine,N-hexadecyl-
• di(hexadecyl)amine
• EINECS 270-417-2
• Dicetylamine
• UNII-05Y5G77L4R
• EINECS 240-779-6
• G64241
• NS00013604
• DTXSID60867439
• di-n-hexadecylamine
• Q27236149
• SCHEMBL64941
• DB-254465
• Dicetylamine?
• ARMEEN 2-16
• 68037-98-9
• 16724-63-3
• dipalmitylamine
• n,n-dihexadecylamine
• 68439-74-7
• EINECS 268-222-2

• Inchi： 1S/C32H67N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3
• InChI Key： NQYKSVOHDVVDOR-UHFFFAOYSA-N
• SMILES： N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 465.527
• Monoisotopic Mass: 465.527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 30
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 15.3

Experimental Properties

• Density: 0.823
• Boiling Point: 536.7°Cat760mmHg
• Flash Point: 185°C
• Refractive Index: 1.456

Additional information on Dihexadecylamine

Dihexadecylamine (CAS No. 68037-98-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Dihexadecylamine, a compound with the chemical formula C₃₂H₆₆N, is an important alkylamine derivative characterized by its long-chain alkyl groups. This compound is identified by its unique CAS number 68037-98-9 and has garnered significant attention in the fields of pharmaceutical research, material science, and biotechnology due to its versatile chemical properties. The long hydrocarbon chain of dihexadecylamine contributes to its high lipophilicity, making it a valuable component in various formulations and applications.

The synthesis of dihexadecylamine involves the reaction of hexadecyl halides with ammonia or ammonium hydroxide under controlled conditions. This process ensures the formation of a stable amine with a high degree of purity, which is essential for its use in sensitive applications such as drug formulation and biomedical research. The compound's stability under various environmental conditions further enhances its utility in industrial and laboratory settings.

In recent years, dihexadecylamine has been extensively studied for its potential applications in drug delivery systems. Its ability to form stable complexes with hydrophilic and lipophilic molecules makes it an ideal candidate for developing novel drug formulations that can enhance bioavailability and targeted delivery. For instance, researchers have explored the use of dihexadecylamine in creating micelles and nanoparticles that can encapsulate therapeutic agents, thereby improving their efficacy and reducing side effects.

Moreover, dihexadecylamine has shown promise in the field of biomaterials science. Its incorporation into polymer matrices enhances the mechanical strength and thermal stability of these materials, making them suitable for use in medical devices such as biodegradable implants and tissue engineering scaffolds. The compound's compatibility with biological systems also makes it a valuable additive in wound dressings and other biomedical products designed to promote healing.

Recent advancements in nanotechnology have further expanded the applications of dihexadecylamine. Researchers have utilized this compound to develop functionalized surfaces that can interact with biological molecules, enabling applications in biosensors and diagnostic tools. The ability of dihexadecylamine to self-assemble into ordered structures on surfaces has also been leveraged to create precise patterns for microfluidic devices, which are critical for high-throughput screening and analytical chemistry.

The pharmaceutical industry has also recognized the potential of dihexadecylamine as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its long alkyl chain provides a suitable scaffold for modifying drug molecules to improve their pharmacokinetic properties. For example, derivatives of dihexadecylamine have been investigated as potential prodrugs, where they can enhance the solubility and absorption of poorly water-soluble drugs.

In addition to its pharmaceutical applications, dihexadecylamine plays a crucial role in agrochemical formulations. Its ability to act as a surfactant and emulsifier improves the efficacy of pesticides and herbicides by enhancing their spread and penetration into plant tissues. This has led to the development of more effective agrochemical products that can contribute to increased crop yields while minimizing environmental impact.

The environmental impact of dihexadecylamine has also been carefully evaluated. Studies have shown that while the compound is highly effective in its intended applications, it does not exhibit significant toxicity or persistence in aquatic environments when used as directed. This makes it a relatively environmentally friendly choice compared to some alternative compounds with similar functionalities.

Future research directions for dihexadecylamine include exploring its potential in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, researchers aim to make the production of this compound more sustainable. Additionally, investigating new applications in renewable energy storage and catalysis could further expand its utility beyond current pharmaceutical and material science uses.

In conclusion, dihexadecylamine (CAS No. 68037-98-9) is a multifunctional compound with broad applications across multiple industries. Its unique chemical properties make it invaluable in drug delivery systems, biomaterials science, nanotechnology, pharmaceutical synthesis, agrochemical formulations, and environmental science. As research continues to uncover new possibilities for this versatile compound, its importance is likely to grow even further.